Cas no 1955556-62-3 (rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo3,4-cpyridin-1-one, cis)

• Product Name: rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo3,4-cpyridin-1-one, cis
• CAS No: 1955556-62-3
• MDL: MFCD30011416
• CID: 4631700
• PubChem ID: 122163610
• Update Time: 2025-10-24

rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo3,4-cpyridin-1-one, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
• rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo3,4-cpyridin-1-one, cis

• MDL： MFCD30011416

Additional information on rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo3,4-cpyridin-1-one, cis

Comprehensive Overview of rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, cis (CAS No. 1955556-62-3)

The compound rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, cis (CAS No. 1955556-62-3) is a stereochemically defined heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a fused pyrrolo[3,4-c]pyridine core and a benzyl substituent, make it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to known bioactive compounds.

In recent years, the demand for enantiomerically pure compounds and chiral intermediates has surged, driven by the need for more selective and efficacious drugs. The rac-(3aR,7aS) configuration of this compound highlights its stereochemical complexity, which is critical for interactions with biological targets. The cis designation further specifies the spatial arrangement of substituents, influencing its physicochemical properties and binding affinity. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, cis often involves multi-step organic transformations, including reductive amination, cyclization, and stereoselective reduction. These methods are widely discussed in academic and industrial settings, as evidenced by the high search volume for terms like "asymmetric synthesis techniques" and "heterocyclic compound preparation." Optimizing these processes is essential for scaling up production while maintaining regio- and stereochemical purity, a key concern for regulatory compliance.

Beyond its synthetic utility, this compound's pharmacokinetic profile and metabolic stability are areas of active investigation. Its octahydro-1H-pyrrolo[3,4-c]pyridine framework is structurally analogous to privileged motifs found in neuroactive drugs, prompting studies into its potential applications for neurological disorders. This connection resonates with growing public interest in mental health therapeutics and neurodegenerative disease research, frequently queried topics in scientific databases.

From an industrial perspective, rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, cis is often cited in patents related to G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Its versatility as a molecular scaffold underscores its relevance in high-throughput screening and fragment-based drug design. These applications align with the increasing focus on computational chemistry and AI-driven drug discovery, which dominate contemporary discussions in the pharmaceutical sector.

In summary, rac-(3aR,7aS)-5-benzyl-octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, cis (CAS No. 1955556-62-3) represents a compelling case study in the intersection of synthetic chemistry, medicinal pharmacology, and industrial innovation. Its structural elegance and functional adaptability position it as a compound of enduring interest, particularly in the context of evolving therapeutic paradigms and technological advancements in chemical research.